Cas no 90033-56-0 ([1,1'-Biphenyl]-4-ol, 3,5-bis(methylthio)-)

[1,1'-Biphenyl]-4-ol, 3,5-bis(methylthio)- structure
90033-56-0 structure
Product Name:[1,1'-Biphenyl]-4-ol, 3,5-bis(methylthio)-
CAS No:90033-56-0
MF:C14H14OS2
MW:262.390361309052
CID:796090
PubChem ID:13199344
Update Time:2025-04-19

[1,1'-Biphenyl]-4-ol, 3,5-bis(methylthio)- Chemical and Physical Properties

Names and Identifiers

    • [1,1'-Biphenyl]-4-ol, 3,5-bis(methylthio)-
    • 2,6-bis(methylsulfanyl)-4-phenylphenol
    • 90033-56-0
    • SCHEMBL10886499
    • DTXSID80526839
    • 3,5-Bis(methylsulfanyl)[1,1'-biphenyl]-4-ol
    • Inchi: 1S/C14H14OS2/c1-16-12-8-11(9-13(17-2)14(12)15)10-6-4-3-5-7-10/h3-9,15H,1-2H3
    • InChI Key: NZSDWJNKOSPJTD-UHFFFAOYSA-N
    • SMILES: S(C)C1C(=C(C=C(C=1)C1C=CC=CC=1)SC)O

Computed Properties

  • Exact Mass: 262.04860741g/mol
  • Monoisotopic Mass: 262.04860741g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 214
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 70.8Ų
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